Cas no 40167-20-2 (N-(METHYLTHIO)PHTHALIMIDE)

N-(Methylthio)phthalimide is a sulfur-containing heterocyclic compound primarily used as an intermediate in organic synthesis and agrochemical applications. Its key advantages include its role as a versatile building block for the preparation of thioether derivatives and its utility in the synthesis of biologically active molecules, such as fungicides and pharmaceuticals. The compound's stability and reactivity make it suitable for controlled functionalization reactions. Additionally, its well-defined crystalline structure ensures consistent purity, which is critical for precision in synthetic processes. N-(Methylthio)phthalimide is valued for its efficiency in introducing the methylthio moiety into target molecules, enhancing their functional properties.
N-(METHYLTHIO)PHTHALIMIDE structure
N-(METHYLTHIO)PHTHALIMIDE structure
Product name:N-(METHYLTHIO)PHTHALIMIDE
CAS No:40167-20-2
MF:C9H7NO2S
MW:193.222380876541
CID:925412
PubChem ID:4101460

N-(METHYLTHIO)PHTHALIMIDE Chemical and Physical Properties

Names and Identifiers

    • N-(METHYLTHIO)PHTHALIMIDE
    • 2-methylsulfanyl-1H-isoindole-1,3(2H)-dione
    • 2-methylsulfanylisoindole-1,3-dione
    • N-(METHYLTHIO)PHTHALIMIDE 97
    • 1H-Isoindole-1,3(2H)-dione, 2-(methylthio)-
    • 2-(methylthio)isoindoline-1,3-dione
    • 2-methylthioisoindoline-1,3-dione
    • AC1N2SPK
    • AG-F-42175
    • C9H7NO2S
    • CTK1D4754
    • h2-5H,1H
    • I10-1535
    • methylthiophthalimide
    • N-methylthiophthalimide
    • S-methyl-N-thiophthalimide
    • DTXSID40399329
    • AKOS006229284
    • InChI=1/C9H7NO2S/c1-13-10-8(11)6-4-2-3-5-7(6)9(10)12/h2-5H,1H
    • Z1198159053
    • EN300-8089254
    • SCHEMBL577923
    • WTLUQUPRKDCBHG-UHFFFAOYSA-N
    • 40167-20-2
    • N-(METHYLTHIO)PHTHALIMIDE 97
    • 2-(methylsulfanyl)-2,3-dihydro-1H-isoindole-1,3-dione
    • Inchi: InChI=1S/C9H7NO2S/c1-13-10-8(11)6-4-2-3-5-7(6)9(10)12/h2-5H,1H3
    • InChI Key: WTLUQUPRKDCBHG-UHFFFAOYSA-N
    • SMILES: CSN1C(=O)C2=CC=CC=C2C1=O

Computed Properties

  • Exact Mass: 193.01974964g/mol
  • Monoisotopic Mass: 193.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Topological Polar Surface Area: 62.7Ų
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Melting Point: 176-180 °C(lit.)

N-(METHYLTHIO)PHTHALIMIDE Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8089254-10.0g
2-(methylsulfanyl)-2,3-dihydro-1H-isoindole-1,3-dione
40167-20-2 95.0%
10.0g
$1778.0 2025-03-21
Enamine
EN300-8089254-0.05g
2-(methylsulfanyl)-2,3-dihydro-1H-isoindole-1,3-dione
40167-20-2 95.0%
0.05g
$76.0 2025-03-21
Enamine
EN300-8089254-2.5g
2-(methylsulfanyl)-2,3-dihydro-1H-isoindole-1,3-dione
40167-20-2 95.0%
2.5g
$810.0 2025-03-21
Enamine
EN300-8089254-5.0g
2-(methylsulfanyl)-2,3-dihydro-1H-isoindole-1,3-dione
40167-20-2 95.0%
5.0g
$1199.0 2025-03-21
1PlusChem
1P00D6PL-500mg
N-(METHYLTHIO)PHTHALIMIDE 97
40167-20-2 95%
500mg
$445.00 2024-05-03
1PlusChem
1P00D6PL-2.5g
N-(METHYLTHIO)PHTHALIMIDE 97
40167-20-2 95%
2.5g
$1063.00 2024-05-03
Aaron
AR00D6XX-50mg
N-(METHYLTHIO)PHTHALIMIDE 97
40167-20-2 95%
50mg
$130.00 2025-02-14
Aaron
AR00D6XX-100mg
N-(METHYLTHIO)PHTHALIMIDE 97
40167-20-2 95%
100mg
$181.00 2025-02-14
Aaron
AR00D6XX-250mg
N-(METHYLTHIO)PHTHALIMIDE 97
40167-20-2 95%
250mg
$248.00 2025-02-14
Enamine
EN300-8089254-1.0g
2-(methylsulfanyl)-2,3-dihydro-1H-isoindole-1,3-dione
40167-20-2 95.0%
1.0g
$414.0 2025-03-21

N-(METHYLTHIO)PHTHALIMIDE Related Literature

Additional information on N-(METHYLTHIO)PHTHALIMIDE

N-(METHYLTHIO)PHTHALIMIDE: A Comprehensive Overview

N-(METHYLTHIO)PHTHALIMIDE, also known by its CAS registry number 40167-20-2, is a compound of significant interest in various chemical and pharmaceutical applications. This compound belongs to the class of phthalimides, which are well-known for their versatility and wide-ranging uses in organic synthesis, material science, and drug development.

The structure of N-(METHYLTHIO)PHTHALIMIDE consists of a phthalimide ring system with a methylthio group attached to the nitrogen atom. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable building block in organic chemistry. The methylthio group, which is a sulfur-containing substituent, contributes to the compound's reactivity and stability under various reaction conditions.

Recent studies have highlighted the potential of N-(METHYLTHIO)PHTHALIMIDE as a precursor for synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies due to their high surface area and tunable pore structures.

In the pharmaceutical industry, N-(METHYLTHIO)PHTHALIMIDE has been explored as a component in drug delivery systems. Its ability to form stable complexes with metal ions makes it a promising candidate for targeted drug delivery and controlled release mechanisms. Researchers have demonstrated that derivatives of this compound can enhance the bioavailability of certain drugs while minimizing side effects.

From an environmental perspective, N-(METHYLTHIO)PHTHALIMIDE has shown potential in remediation technologies for contaminated sites. Its chelating properties allow it to bind with heavy metals, facilitating their removal from soil and water. This application aligns with growing efforts to develop sustainable solutions for environmental pollution.

Furthermore, advancements in computational chemistry have enabled detailed studies of N-(METHYLTHIO)PHTHALIMIDE's electronic structure and reactivity at the molecular level. These insights are crucial for designing more efficient synthetic routes and optimizing its properties for specific applications.

In conclusion, N-(METHYLTHIO)PHTHALIMIDE (CAS No. 40167-20-2) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties and adaptability make it an essential component in modern chemical research and development.

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